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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the safety, handling, and hazard

information for Mesitaldehyde (2,4,6-Trimethylbenzaldehyde). The information is intended for

researchers, scientists, and professionals in drug development and other laboratory settings.

This document consolidates critical data on physical and chemical properties, toxicological

information, safe handling and storage procedures, and emergency response. All quantitative

data is presented in structured tables for ease of reference. Furthermore, this guide outlines

the likely experimental methodologies used to determine key safety data, based on

internationally recognized standards. Visual aids in the form of diagrams are provided to

illustrate hazard identification logic and safe handling workflows.

Chemical and Physical Properties
Mesitaldehyde, a substituted aromatic aldehyde, is a colorless to light yellow liquid.[1][2] It is

characterized by a pungent odor.[1] Due to the presence of three methyl groups on the

benzene ring, it is less soluble in water but shows good solubility in organic solvents like

chloroform.[1][2]

Table 1: Physical and Chemical Properties of Mesitaldehyde
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Property Value Source(s)

Chemical Formula C₁₀H₁₂O [1][3]

Molecular Weight 148.21 g/mol [3][4]

CAS Number 487-68-3 [1][3][4][5][6]

Appearance
Clear, colorless to light yellow

liquid
[1][2][3]

Odor Pungent [1]

Melting Point 10-14 °C (50-57.2 °F) [5][6][7]

Boiling Point
237-238.5 °C (458.6-461.3 °F)

at 760 mmHg
[1][5][6]

Density 1.005 - 1.018 g/mL at 20-25 °C [1][6]

Flash Point 105-105.6 °C (221-222.1 °F) [1][5][6]

Solubility
Soluble in chloroform; less

soluble in water.
[1][2][6]

Hazard Identification and Classification
Mesitaldehyde is classified as a hazardous substance. The primary hazards are associated

with skin, eye, and respiratory irritation.[5][7] Some sources also indicate it is suspected of

causing cancer and is toxic to aquatic life with long-lasting effects.[4]

Table 2: GHS Hazard Classification for Mesitaldehyde
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Hazard Class Hazard Category Hazard Statement Source(s)

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[4][5][8]

Serious Eye

Damage/Eye Irritation
Category 2 / 2A

H319: Causes serious

eye irritation
[5][8]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[1][5]

Carcinogenicity Category 2
H351: Suspected of

causing cancer
[4]

Hazardous to the

Aquatic Environment,

Long-term Hazard

Category 2

H411: Toxic to aquatic

life with long lasting

effects

[4][9]

NFPA 704 Diamond:

Health (Blue): 2 (Indicates a moderate health hazard. Intense or continued but not chronic

exposure could cause temporary incapacitation or possible residual injury.)

Flammability (Red): 1 (Indicates that materials must be preheated before ignition can occur.)

Instability (Yellow): 0 (Indicates that the material is normally stable, even under fire

conditions.)

Special (White): (No special hazards)

Note: NFPA ratings are not consistently provided across all sources and should be considered

as general guidance.
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Hazard Assessment

Identified Hazards

Hazard Communication

Chemical Information
(Mesitaldehyde)

Review Existing Data
(Physical, Chemical, Toxicological) GHS Classification

Skin Irritation
(Category 2)

Eye Irritation
(Category 2)

Respiratory Irritation
(Category 3)

Suspected Carcinogen
(Category 2)

Aquatic Toxicity
(Chronic 2)

Safety Data Sheet (SDS)

Product Labels
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Preparation

Handling

Post-Handling

Task Requiring
Mesitaldehyde

Risk Assessment

Gather Appropriate PPE
(Gloves, Goggles, Lab Coat)

Verify Engineering Controls
(Fume Hood, Eyewash Station)

Transfer Chemical
(in Fume Hood)

Perform Experiment

Securely Close Container

Store in Designated Area
(Cool, Dry, Ventilated)

Clean Work Area

Dispose of Waste
(According to Regulations)

Remove PPE

Wash Hands Thoroughly

Task Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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